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The table below summarizes the key design elements and primary results from the Ozarelix Phase 2b trial in

BPH [1] [2].

Trial
Characteristic

Details

Trial Design Randomized, double-blind, placebo-controlled [1] [2]

Patient
Population

Men with symptomatic moderate to severe BPH [2]

Treatment
Regimen

15 mg Ozarelix or placebo, intramuscular injection on Day 1 and Day 15 [1]

Primary
Endpoint

Improvement in International Prostate Symptom Score (IPSS) [1] [2]

Key Efficacy
Result

Mean IPSS decrease from baseline: -8.6 at Week 12, -9.4 at Week 20, -8.7 at
Week 28 (≈47% decrease); p<0.0001 vs. placebo [2]

Key Safety
Result

No drug-related serious side effects; no adverse effect on erectile function (IIEF
score) [2]

Comparative Analysis with Other BPH Treatments

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-interest
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-completion-of-target-enrollment-in-ozarelix-phase-2b-trial-in-benign-prostate-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-completion-of-target-enrollment-in-ozarelix-phase-2b-trial-in-benign-prostate-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-completion-of-target-enrollment-in-ozarelix-phase-2b-trial-in-benign-prostate-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-completion-of-target-enrollment-in-ozarelix-phase-2b-trial-in-benign-prostate-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.biospace.com/spectrum-pharmaceuticals-inc-announces-positive-phase-2-data-with-ozarelix-in-patients-with-benign-prostatic-hypertrophy
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While the search results do not provide direct head-to-head trial data between Ozarelix and other specific

branded drugs, they do allow for a mechanistic and performance comparison with the two main existing drug

classes for BPH at the time.

The table below outlines this comparison based on the documented mechanisms and reported trial outcomes

[2].

Therapy Mechanism of Action
Onset of
Action

Effect on Sexual
Function

Impact on
Prostate Size

Ozarelix Fourth-generation LHRH

antagonist; believed to
inhibit intra-tissue growth

factors in the prostate [2].

Rapid and

pronounced
effect [2].

No adverse effect

observed (per IIEF
score) [2].

Information not

specified in
results.

Alpha-
Blockers

Relax muscles in the

bladder neck and prostate
[2].

Relatively rapid

[2].

Information not

specified in results.

No direct effect

on prostate
growth [2].

5-Alpha
Reductase
Inhibitors

Reduce prostate size [2]. Slow onset
(may take ≥6

months) [2].

May be associated
with impotence

and decreased
libido [2].

Can result in
some size

reduction [2].

Detailed Experimental Protocol

For clarity and potential replication, here is a detailed breakdown of the methodology used in the Ozarelix

Phase 2b trial [1] [2].

Patient Recruitment: The trial enrolled approximately 75 men suffering from moderate to severe

BPH [1].
Randomization & Blinding: Patients were randomly assigned to receive either Ozarelix or a

placebo following a double-blind protocol, where neither the patients nor the investigators knew which
treatment was being administered [1] [2].

Dosing Schedule: The study regimen involved intramuscular injections of 15 mg of Ozarelix or a
matching placebo on Day 1 and Day 15 [1].
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Follow-up Period: Patients were followed for a total of six months to assess the durability of the

treatment effect [1].
Primary Outcome Measure: The change from baseline in the International Prostate Symptom
Score (IPSS), a standardized tool for assessing BPH symptom severity [1] [2].
Secondary Outcome Measures:

Urine Flow: Objective measurement of urinary stream improvement.
Residual Urine Volume: Amount of urine left in the bladder after urination.

Quality of Life: Assessment of how symptoms impact daily living.
Safety: Monitored via adverse events and International Index of Erectile Function (IIEF)
score [2].

Mechanism of Action Workflow

The following diagram illustrates the hypothesized mechanism of action for Ozarelix in BPH, based on

descriptions from the clinical trial results [2].
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Important Development Note

It is crucial for researchers to note that despite the promising Phase 2b results, Spectrum Pharmaceuticals

terminated the Ozarelix development program for BPH in 2010 [3]. The company cited disappointing

results from low-dose intermittent therapy in treating lower urinary tract symptoms, which, combined

with the failure of a similar drug (cetrorelix) in a Phase 3 trial, did not support continued investment in this

indication [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Spectrum Pharmaceuticals, Inc. Announces Completion Of ... [biospace.com]

2. Spectrum Pharmaceuticals, Inc. Announces Positive Phase ... [biospace.com]

3. Spectrum Pharmaceuticals Terminates Ozarelix ... [fiercebiotech.com]

To cite this document: Smolecule. [Ozarelix Phase 2b Clinical Trial at a Glance]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548652#ozarelix-phase-2b-clinical-

trial-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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